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Compound of Interest

Compound Name: Methyl 3-iodoisonicotinate

Cat. No.: B071392 Get Quote

For researchers, scientists, and professionals in drug development, the efficient and reliable

synthesis of key intermediates is paramount. Methyl 3-iodoisonicotinate, a valuable building

block in medicinal chemistry, can be synthesized through several routes. This guide provides a

comparative analysis of two prominent methods: the esterification of 3-iodoisonicotinic acid and

the Sandmeyer reaction of methyl 3-aminoisonicotinate. We present detailed experimental

protocols, a quantitative comparison of the routes, and visual diagrams of the synthetic

pathways to aid in selecting the most suitable method for your research needs.

Comparison of Synthetic Routes
The choice of synthetic route to Methyl 3-iodoisonicotinate depends on factors such as the

availability of starting materials, desired yield, and reaction conditions. Below is a summary of

the key quantitative data for two viable methods.
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Parameter Route 1: Esterification
Route 2: Sandmeyer
Reaction

Starting Material 3-Iodoisonicotinic acid Methyl 3-aminoisonicotinate

Key Reagents Methanol, Sulfuric Acid
Sodium Nitrite, Sulfuric Acid,

Potassium Iodide

Reaction Steps 1 2 (Diazotization, Iodination)

Reported Yield ~90% (estimated) ~75%[1]

Reaction Temperature Reflux (approx. 65°C) 0°C to room temperature

Purification Method Extraction, Distillation Extraction, Chromatography

Synthetic Route Diagrams
To visually represent the chemical transformations, the following diagrams illustrate the two

synthetic pathways.

3-Iodoisonicotinic Acid + Methanol
(H₂SO₄ catalyst) Methyl 3-iodoisonicotinateReflux

Methyl 3-aminoisonicotinate + NaNO₂, H₂SO₄ (0°C) Diazonium Salt Intermediate + KI Methyl 3-iodoisonicotinate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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